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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the nuclear properties of
Selenium-75 (Se-75), a commercially significant radioisotope. This document details its half-
life and characteristic emission spectrum, offering valuable data and procedural insights for
professionals in research, science, and drug development.

Core Properties of Selenium-75

Selenium-75 is a radioisotope of selenium that decays via electron capture to a stable isotope
of arsenic, Arsenic-75 (As-75).[1][2] This decay process results in the emission of a
characteristic spectrum of gamma rays, making it a valuable tool in various industrial and
research applications.

Half-Life

The half-life of Selenium-75 is a critical parameter for experimental design, radiation safety
calculations, and source management. The accepted half-life is approximately 119.8 days.[3][4]
[5] More specific measurements have reported values of 118.5 days.[6]

Property Value Reference
Half-life ~119.8 days [31141[5]
Half-life 118.5 days [6]
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Emission Spectrum

Selenium-75 does not emit beta particles; its decay is characterized by the emission of gamma
rays and X-rays.[1] The gamma spectrum of Se-75 is composed of several distinct energy
peaks, with the most prominent emissions occurring at 136.0 keV and 264.7 keV.[3][5] The full
emission spectrum includes a range of energies from approximately 66 keV to 401 keV.[3][5]

Energy (keV) Intensity (%)
96.7 3.4

1211 17.0

136.0 59.0

198.6 15

264.7 59.0

279.5 25.0

303.9 1.3

400.7 115

Note: Intensities are approximate and may vary slightly between different data sources.

Experimental Protocols

The determination of the half-life and the characterization of the emission spectrum of
Selenium-75 require precise and standardized experimental methodologies.

Determination of Half-Life

A common and accurate method for determining the half-life of a radioisotope like Se-75 is to
measure the decay of its activity over a period of time.

Methodology:

o Sample Preparation: A calibrated source of Selenium-75 is obtained. The source's activity
should be high enough to provide statistically significant count rates over the measurement
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period.

Detection System: A high-stability radiation detector, such as a High-Purity Germanium
(HPGe) or a Sodium lodide (Nal(Tl)) scintillation detector, is used. The detector is coupled to
a multichannel analyzer (MCA) to record the number of gamma rays detected as a function
of time.

Data Acquisition: The Se-75 source is placed at a fixed and reproducible distance from the
detector. The gamma-ray counts within a specific energy peak (e.g., the 136 keV or 265 keV
peak) are recorded at regular time intervals. The duration of the experiment should be long
enough to observe a significant decrease in activity, ideally spanning at least one to two half-
lives.

Data Analysis: The natural logarithm of the net count rate (background subtracted) is plotted
against time. According to the radioactive decay law, this plot should yield a straight line. The
slope of this line is equal to the negative of the decay constant (A). The half-life (T1/2) is then

calculated using the formula: T1/2 =In(2) / A.

Another approach is the reference source method, which involves measuring the ratio of the
count rate of the Se-75 sample to that of a long-lived reference source. This method can
effectively reduce systematic uncertainties related to detector efficiency and geometry.[7]

Measurement of Emission Spectrum (Gamma-Ray
Spectroscopy)

Gamma-ray spectroscopy is employed to identify and quantify the energies and intensities of
the gamma rays emitted by Selenium-75. High-Purity Germanium (HPGe) detectors are
preferred for their excellent energy resolution.

Methodology:

o Experimental Setup: An HPGe detector, cooled to liquid nitrogen temperature to reduce
thermal noise, is connected to a preamplifier, a spectroscopy amplifier, and a multichannel
analyzer (MCA). The entire setup is shielded with lead to minimize background radiation.

o Energy Calibration: The system is calibrated using standard radioactive sources with well-
known gamma-ray energies that bracket the expected energy range of Se-75. Common
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calibration sources include Cobalt-60 (60Co) and Cesium-137 (137Cs). A calibration curve of
gamma-ray energy versus channel number is generated.

o Data Acquisition: The Selenium-75 source is placed at a known distance from the detector,
and the gamma-ray spectrum is acquired for a sufficient amount of time to achieve good
statistics in the photopeaks.

» Data Analysis: The resulting spectrum is analyzed to identify the centroids of the photopeaks,
which correspond to the energies of the emitted gamma rays. The net area under each
photopeak, after background subtraction, is proportional to the intensity of that gamma-ray
emission. The relative intensities of the different gamma rays can then be determined.

Decay Scheme of Selenium-75

The emission of gamma rays from Selenium-75 is a consequence of its decay by electron
capture to excited nuclear states of Arsenic-75. These excited states subsequently de-excite to
the ground state by emitting gamma photons of specific energies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Selenium-75: A Comprehensive Technical Guide to its
Half-life and Emission Spectrum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078453#selenium-75-half-life-and-emission-
spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

